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Compound of Interest

Compound Name: Pyridine hydrochloride

Cat. No.: B140530

Introduction: Pyridine hydrochloride (CsHsN-HCI), the hydrochloride salt of pyridine, is a
versatile reagent and mild acid catalyst frequently employed in organic synthesis.[1][2] It serves
as an intermediate in the production of pharmaceuticals and other biologically active
compounds.[1] Given its reactivity and potential hazards, a comprehensive understanding of its
safety profile is paramount for researchers, scientists, and drug development professionals to
ensure safe handling and mitigate risks in the laboratory and during scale-up operations. This
guide provides an in-depth summary of critical safety information based on available Safety
Data Sheets (SDS).

Physical and Chemical Properties

Pyridine hydrochloride is a white to light brown, hygroscopic solid.[3][4][5] It is highly soluble
in water and ethanol.[1] Key quantitative physical properties are summarized below.
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Property Value Source
CAS Number 628-13-7 [3][6]
Molecular Formula CsHsN - HCI [6]
Molecular Weight 115.56 g/mol [41[6]
Appearance White to light brown/beige BIA7]
solid

Melting Point 140 - 147 °C (284 - 297 °F) [51[61[7]
Boiling Point 222 - 224 °C (432 - 435 °F) [5161[8]

Water Solubility

85 /100 mL

[1]9]

Hazard Identification and Classification

Pyridine hydrochloride is classified as harmful and an irritant.[1] It poses risks if swallowed,

inhaled, or if it comes into contact with skin, and causes serious irritation to the eyes and skin.

[61[10]
Hazard Classification Category Hazard Statement
o H302: Harmful if swallowed[6]
Acute Toxicity, Oral Category 4
[10]
o Harmful in contact with skin[5]
Acute Toxicity, Dermal Category 4 7
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled[8]
) ) o H315: Causes skin irritation[6]
Skin Corrosion/Irritation Category 2 [10]
) o H319: Causes serious eye
Serious Eye Damage/Irritation Category 2A o
irritation[6][10]
Specific Target Organ Toxicity H335: May cause respiratory
Category 3

(Single Exposure)

irritation[8]

© 2025 BenchChem. All rights reserved. 2/6

Tech Support


https://pim-resources.coleparmer.com/sds/61904.pdf
https://www.uprm.edu/citai/wp-content/uploads/sites/222/2021/06/Pyridine-hydrochloride.pdf
https://www.uprm.edu/citai/wp-content/uploads/sites/222/2021/06/Pyridine-hydrochloride.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB0725473_EN.htm
https://www.uprm.edu/citai/wp-content/uploads/sites/222/2021/06/Pyridine-hydrochloride.pdf
https://pim-resources.coleparmer.com/sds/61904.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB0725473_EN.htm
https://www.fishersci.com/store/msds?partNumber=AC222280025&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA10871&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.uprm.edu/citai/wp-content/uploads/sites/222/2021/06/Pyridine-hydrochloride.pdf
https://www.fishersci.com/store/msds?partNumber=AC222280025&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA10871&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.uprm.edu/citai/wp-content/uploads/sites/222/2021/06/Pyridine-hydrochloride.pdf
https://www.chemicalbook.com/msds/pyridine-hydrochloride.htm
https://grokipedia.com/page/Pyridinium_chloride
https://www.chembk.com/en/chem/PYRIDINE%20HCL
https://www.benchchem.com/product/b140530?utm_src=pdf-body
https://grokipedia.com/page/Pyridinium_chloride
https://www.uprm.edu/citai/wp-content/uploads/sites/222/2021/06/Pyridine-hydrochloride.pdf
https://www.jubilantingrevia.com/uploads/files/130msds_0041GjGhs12Div.3sdsPyridineHydrochloride.pdf
https://www.uprm.edu/citai/wp-content/uploads/sites/222/2021/06/Pyridine-hydrochloride.pdf
https://www.jubilantingrevia.com/uploads/files/130msds_0041GjGhs12Div.3sdsPyridineHydrochloride.pdf
https://www.fishersci.com/store/msds?partNumber=AAA10871&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC222280025&countryCode=US&language=en
https://www.chemicalbook.com/msds/pyridine-hydrochloride.htm
https://www.uprm.edu/citai/wp-content/uploads/sites/222/2021/06/Pyridine-hydrochloride.pdf
https://www.jubilantingrevia.com/uploads/files/130msds_0041GjGhs12Div.3sdsPyridineHydrochloride.pdf
https://www.uprm.edu/citai/wp-content/uploads/sites/222/2021/06/Pyridine-hydrochloride.pdf
https://www.jubilantingrevia.com/uploads/files/130msds_0041GjGhs12Div.3sdsPyridineHydrochloride.pdf
https://www.chemicalbook.com/msds/pyridine-hydrochloride.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b140530?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Toxicological Profile

The primary toxicological concern is acute toxicity upon ingestion.[6] Chronic exposure may
affect the liver and kidneys.[3][10]

Metric Value Species Source

LD50 Oral 1,600 mg/kg Rat [6][8]

Not classified as a
Carcinogenicity carcinogen by IARC, N/A [6][11]
NTP, or OSHA.

Experimental Protocols

Detailed experimental methodologies for toxicological endpoints such as the LD50 value are
not typically provided in standard Safety Data Sheets. The LD50 value cited is often sourced
from databases like the Registry of Toxic Effects of Chemical Substances (RTECS).[6][8] These
studies generally follow standardized guidelines, such as those from the Organisation for
Economic Co-operation and Development (OECD), which involve administering the substance
to animals (e.g., rats) at various dose levels to determine the lethal dose for 50% of the test

population.

Safe Handling, Storage, and Emergency Procedures

Proper handling and storage are critical to minimize exposure and ensure safety. This involves
a logical workflow from preparation to disposal.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.uprm.edu/citai/wp-content/uploads/sites/222/2021/06/Pyridine-hydrochloride.pdf
https://pim-resources.coleparmer.com/sds/61904.pdf
https://www.jubilantingrevia.com/uploads/files/130msds_0041GjGhs12Div.3sdsPyridineHydrochloride.pdf
https://www.uprm.edu/citai/wp-content/uploads/sites/222/2021/06/Pyridine-hydrochloride.pdf
https://www.chemicalbook.com/msds/pyridine-hydrochloride.htm
https://www.uprm.edu/citai/wp-content/uploads/sites/222/2021/06/Pyridine-hydrochloride.pdf
https://postapplescientific.com/12-safety-precautions-to-follow-when-handling-pyridine/
https://www.uprm.edu/citai/wp-content/uploads/sites/222/2021/06/Pyridine-hydrochloride.pdf
https://www.chemicalbook.com/msds/pyridine-hydrochloride.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b140530?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Preparation

Review SDS & SOPs

Ensure Engineering Controls

(Fume Hood, Eyewash)

Don Appropriate PPE

Handling Qperations

Use in Well-Ventilated Area
Avoid Dust Formation

Avoid Contact with Skin, Eyes
Avoid Ingestion/Inhalation

Post-Handli% & Storage

Decontaminate Work Area
Wash Hands Thoroughly

Store in Tightly Closed Container Dispose of Waste in
Dry, Cool, Well-Ventilated Area Approved, Labeled Container
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Exposure Occurs

Routes of Exposurg & Immediate Adtions

Inhalation: Skin Contact: Eye Contact: Ingestion:
Move to fresh air. Wash off with soap & plenty of water. Rinse with water for at least 15 mins. Rinse mouth with water.

If not breathing, give artificial respiration. Remove contaminated clothing. Remove contact lenses if possible. Do NOT induce vomiting.

Consult a Physician
Show the Safety Data Sheet
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b140530#pyridine-hydrochloride-safety-data-sheet-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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